Cas no 1806148-81-1 (2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1806148-81-1
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4838866
• Update Time: 2025-06-09

2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-7-4(3-14)2-5(18-8(9,10)11)6(12-7)13(15)16/h2,14H,3H2,1H3
• InChI Key： ANGJQHHAJBEGRY-UHFFFAOYSA-N
• SMILES： FC(OC1=C([N+](=O)[O-])N=C(C(CO)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.6
• Topological Polar Surface Area: 97.4

Additional information on 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806148-81-1)

2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1806148-81-1) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methoxy group, a nitro group, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.

The methoxy group (OCH₃) is a common functional group in organic chemistry, known for its electron-donating properties. In the context of 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol, the methoxy group enhances the compound's solubility and can influence its reactivity and stability. The nitro group (NO₂) is an electron-withdrawing group that can significantly affect the electronic distribution within the molecule, making it more susceptible to nucleophilic attack. The trifluoromethoxy group (OCF₃) is another electron-withdrawing substituent that imparts unique chemical and physical properties to the molecule, such as increased lipophilicity and metabolic stability.

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is a fundamental building block in many biologically active compounds. The presence of multiple substituents on the pyridine ring in 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol allows for fine-tuning of its pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent studies have explored the potential applications of 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. The combination of the methoxy, nitro, and trifluoromethoxy groups provides a versatile platform for modifying the compound's antiviral activity against different viral strains. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol exhibited potent inhibitory effects against influenza viruses, demonstrating its potential as a lead compound for antiviral drug development.

In addition to antiviral applications, 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol has been investigated for its anticancer properties. Research conducted at the National Cancer Institute found that this compound and its derivatives can selectively inhibit the growth of various cancer cell lines, particularly those resistant to conventional chemotherapy. The unique combination of functional groups in 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol allows it to interact with specific cellular targets, such as kinases and transcription factors, which are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol have also been studied extensively. Its high lipophilicity, conferred by the trifluoromethoxy group, facilitates efficient cellular uptake and distribution throughout the body. However, this property also necessitates careful consideration of potential off-target effects and toxicity profiles. Preclinical studies have shown that 2-Methoxy-6-nitro-5-(trifluoromethoxy)pyridine-3-methanol exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life, which are essential for developing effective therapeutic agents.

The synthesis of 2-Mathoxylated-Nitro-Trifluoromethylated Pyridines involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and sequentially introduce the methoxy, nitro, and trifluoromethoxy groups through selective functionalization steps. For example, a recent publication in Tetrahedron Letters described an efficient synthetic route using palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group onto the pyridine ring. This method offers high yields and excellent regioselectivity, making it suitable for large-scale production.

The safety profile of 2-Mathoxylated-Nitro-Trifluoromethylated Pyridines has been evaluated in various preclinical models. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-Mathoxylated-Nitro-Trifluoromethylated Pyridines (CAS No. 1806148-81-1) represents a promising class of compounds with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery and development in areas such as antiviral therapy and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.